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A Technical Guide to Pentadecanoic Acid-d2
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Pentadecanoic acid-d2, a deuterated

form of pentadecanoic acid. This document consolidates key chemical and physical data,

explores its applications in research, and presents a conceptual framework for its use in

experimental settings.

Core Compound Data
Pentadecanoic acid-d2 is the deuterium-labeled version of pentadecanoic acid, a 15-carbon

saturated fatty acid.[1] The incorporation of deuterium, a stable heavy isotope of hydrogen,

makes it a valuable tool in various research applications, particularly in pharmacokinetic and

metabolic studies.[1]

Physicochemical Properties
The fundamental properties of Pentadecanoic acid-d2 are summarized below, with a

comparison to its non-deuterated counterpart.
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Property Pentadecanoic Acid-d2 Pentadecanoic Acid

Molecular Formula C15H28D2O C15H30O2[2][3][4][5][6][7]

Molecular Weight 244.41 g/mol [1] 242.40 g/mol [4][8]

Exact Mass 244.23700 u[1] 242.22458 u

Applications in Research and Development
Deuterated compounds like Pentadecanoic acid-d2 are primarily utilized as tracers and

internal standards in analytical chemistry. The slight increase in mass due to the deuterium

atoms allows for its differentiation from the endogenous, non-deuterated form in mass

spectrometry-based analyses. This is critical for accurate quantification in complex biological

matrices.

Pentadecanoic acid itself is naturally found in trace amounts in dairy products and is being

investigated for its potential health benefits, including its role in metabolic health, anti-

inflammatory pathways, and cellular function.[3][9]

Conceptual Experimental Workflow
The following diagram illustrates a typical workflow for the application of Pentadecanoic acid-
d2 in a research context, such as a pharmacokinetic study.
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Conceptual Workflow: Pentadecanoic Acid-d2 in Pharmacokinetic Studies
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Workflow for utilizing Pentadecanoic Acid-d2.
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Potential Signaling Pathways of Interest
While specific signaling pathways for Pentadecanoic acid-d2 are not established, research on

its non-deuterated form suggests interactions with pathways related to metabolism and

inflammation. The diagram below conceptualizes these potential areas of investigation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://webbook.nist.gov/cgi/cbook.cgi?ID=1002-84-2
https://en.wikipedia.org/wiki/Pentadecylic_acid
https://www.chemicalbook.com/synthesis/pentadecanoic-acid.htm
https://nmppdb.com.ng/compounds-detail?compound=pentadecanoic-acid
https://www.droracle.ai/articles/146478/what-are-the-recommendations-for-using-pentadecanoic-acid-fatty
https://www.benchchem.com/product/b15570794#molecular-weight-and-formula-of-pentadecanoic-acid-d2
https://www.benchchem.com/product/b15570794#molecular-weight-and-formula-of-pentadecanoic-acid-d2
https://www.benchchem.com/product/b15570794#molecular-weight-and-formula-of-pentadecanoic-acid-d2
https://www.benchchem.com/product/b15570794#molecular-weight-and-formula-of-pentadecanoic-acid-d2
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15570794?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15570794?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

